N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine

• Molecular Formula: C16H16FN5O2
• Molecular Weight: 329.33 g/mol
• IUPAC Name: N-[[4-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-2H-tetrazol-5-amine
• InChI: InChI=1S/C16H16FN5O2/c1-23-15-8-11(9-18-16-19-21-22-20-16)6-7-14(15)24-10-12-4-2-3-5-13(12)17/h2-8H,9-10H2,1H3,(H2,18,19,20,21,22)
• InChI Key: BEFIDEZYKWJMKD-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CNC2=NNN=N2)OCC3=CC=CC=C3F

Description

N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. This compound belongs to the class of tetrazole-based compounds, which have been widely studied for their diverse pharmacological activities.

Mechanism of Action

The exact mechanism of action of N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine is not fully understood. However, studies have suggested that this compound may exert its pharmacological activities by modulating various molecular targets, including ion channels, enzymes, and receptors. For instance, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation. Additionally, this compound has been shown to activate the γ-aminobutyric acid (GABA) receptor, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects
N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine has been reported to exhibit various biochemical and physiological effects. Studies have suggested that this compound may reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Additionally, this compound has been shown to reduce nociception by modulating the activity of ion channels involved in pain perception. Moreover, N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine has been reported to induce apoptosis in cancer cells by activating various signaling pathways, including the p38 mitogen-activated protein kinase (MAPK) pathway.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine is its diverse pharmacological activities, which make it a promising candidate for the development of new drugs. Additionally, this compound has been reported to exhibit low toxicity in animal models, which is a desirable property for drug development. However, one of the limitations of this compound is its poor solubility in water, which may hinder its bioavailability and limit its therapeutic potential.

Future Directions

There are several future directions for the research on N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine. One of the potential areas of research is the development of new drug formulations that can improve its solubility and bioavailability. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and identify its molecular targets. Moreover, the anticancer activity of N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine needs to be explored further to determine its potential as a cancer therapeutic agent. Finally, the safety and efficacy of this compound need to be evaluated in human clinical trials to determine its suitability for clinical use.
Conclusion
In conclusion, N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine is a promising compound with diverse pharmacological activities. Its potential therapeutic properties make it a promising candidate for the development of new drugs. However, further research is needed to fully understand its mechanism of action and identify its molecular targets. Additionally, the safety and efficacy of this compound need to be evaluated in human clinical trials to determine its suitability for clinical use.

Synthesis Methods

The synthesis of N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine involves the reaction of 4-[(2-fluorobenzyl)oxy]-3-methoxybenzaldehyde with sodium azide in the presence of copper(I) iodide as a catalyst. The resulting intermediate is then treated with ammonium chloride to obtain the final product. This method has been reported to yield the compound in good purity and yield.

Scientific Research Applications

N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}-1H-tetrazol-5-amine has been studied extensively for its potential therapeutic properties. It has been reported to exhibit potent anti-inflammatory, antinociceptive, and anticonvulsant activities in animal models. Additionally, this compound has been shown to possess significant anticancer activity against various cancer cell lines, including breast, colon, and lung cancer.